![molecular formula C18H26N2O3 B5880369 benzyl [2-(cyclooctylamino)-2-oxoethyl]carbamate](/img/structure/B5880369.png)
benzyl [2-(cyclooctylamino)-2-oxoethyl]carbamate
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Overview
Description
Benzyl [2-(cyclooctylamino)-2-oxoethyl]carbamate, also known as CX5461, is a small molecule inhibitor of RNA polymerase I transcription. It was first discovered by researchers at the University of California, San Francisco, and has since been studied for its potential as an anti-cancer agent.
Mechanism of Action
Benzyl [2-(cyclooctylamino)-2-oxoethyl]carbamate binds to a specific site on RNA polymerase I and prevents it from transcribing ribosomal RNA. This leads to the accumulation of DNA damage and the activation of the p53 pathway, which induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to selectively target cancer cells and induce apoptosis in a variety of cancer cell lines, including breast, prostate, and ovarian cancer. It has also been shown to have minimal toxicity in normal cells.
Advantages and Limitations for Lab Experiments
One advantage of using benzyl [2-(cyclooctylamino)-2-oxoethyl]carbamate in lab experiments is its specificity for cancer cells. This allows researchers to selectively target cancer cells and avoid damaging normal cells. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on benzyl [2-(cyclooctylamino)-2-oxoethyl]carbamate. One area of interest is the development of new formulations or delivery methods to improve its solubility and bioavailability. Another area of interest is the identification of biomarkers that can predict which cancer patients are most likely to respond to this compound treatment. Additionally, researchers are exploring the use of this compound in combination with other cancer therapies to improve its efficacy.
Synthesis Methods
The synthesis of benzyl [2-(cyclooctylamino)-2-oxoethyl]carbamate is a multi-step process that involves the use of several chemical reagents and solvents. The exact method for synthesizing this compound is proprietary, but it involves the reaction of benzyl isocyanate with a cyclooctylamine derivative in the presence of a catalyst.
Scientific Research Applications
Benzyl [2-(cyclooctylamino)-2-oxoethyl]carbamate has been studied extensively for its potential as an anti-cancer agent. It has been shown to selectively target cancer cells by inhibiting RNA polymerase I transcription, which is necessary for the production of ribosomal RNA. This leads to the accumulation of DNA damage and the induction of apoptosis in cancer cells.
properties
IUPAC Name |
benzyl N-[2-(cyclooctylamino)-2-oxoethyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c21-17(20-16-11-7-2-1-3-8-12-16)13-19-18(22)23-14-15-9-5-4-6-10-15/h4-6,9-10,16H,1-3,7-8,11-14H2,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXNITXNGOYVHLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)NC(=O)CNC(=O)OCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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